6-bromo-2-naphthyl 1-azepanecarboxylate

• IUPAC Name: (6-bromonaphthalen-2-yl) azepane-1-carboxylate
• InChI: InChI=1S/C17H18BrNO2/c18-15-7-5-14-12-16(8-6-13(14)11-15)21-17(20)19-9-3-1-2-4-10-19/h5-8,11-12H,1-4,9-10H2
• InChI Key: OQZYISVFELIZLC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)OC2=CC3=C(C=C2)C=C(C=C3)Br
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 6-bromo-2-naphthyl 1-azepanecarboxylate involves multi-step chemical reactions, including bromination, cyclohexenone ring formation, and Pd-catalyzed Suzuki-Miyaura coupling, illustrating the complexity and specificity required in synthesizing such compounds (Ioannidou et al., 2011; Hiyama et al., 1990).

Molecular Structure Analysis

The molecular structure of compounds closely related to 6-bromo-2-naphthyl 1-azepanecarboxylate, such as those containing bromo-naphthyl and azepine components, demonstrates significant interactions like hydrogen bonding, which contributes to their crystalline structure and stability (Yépes et al., 2013).

Chemical Reactions and Properties

The chemical reactivity of bromo-naphthol derivatives, closely related to the compound , indicates their potential in forming electrophilic carbene intermediates, which can undergo various reactions, including photoarylation and alkylation, showcasing the versatility of these compounds in chemical synthesis (Pretali et al., 2009).

Physical Properties Analysis

The physical properties of compounds structurally related to 6-bromo-2-naphthyl 1-azepanecarboxylate, such as crystal and molecular structure, are crucial for understanding their stability, solubility, and overall behavior in different environments. These properties are often determined through X-ray diffraction and spectroscopic methods (Kaur et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity and stability of bromo-naphthol derivatives, are essential for their application in synthesis and potential use in various fields. These properties are influenced by the molecular structure, functional groups, and intermolecular interactions, as seen in reactions like the unusual aryl-aryl coupling and carbonylative synthesis processes (Bogdanov et al., 2009; Ying et al., 2019).

Mechanism of Action

Target of Action

A structurally similar compound, 6-bromo-2-naphthyl β-d-galactopyranoside, is known to be a substrate for β-galactosidase . β-galactosidase is an enzyme that catalyzes the hydrolysis of β-galactosides into monosaccharides.

Mode of Action

If we consider the structurally similar compound, 6-bromo-2-naphthyl β-d-galactopyranoside, it interacts with β-galactosidase to undergo hydrolysis . The resulting changes include the breakdown of the compound into simpler monosaccharides.

Biochemical Pathways

Β-galactosidase, the enzyme that interacts with the structurally similar compound, plays a crucial role in the lactose metabolism pathway .

Result of Action

The interaction of the structurally similar compound with β-galactosidase results in the hydrolysis of the compound, leading to the production of monosaccharides .